An In-depth Technical Guide to Manganese(II) Bromide Tetrahydrate for Researchers and Drug Development Professionals
An In-depth Technical Guide to Manganese(II) Bromide Tetrahydrate for Researchers and Drug Development Professionals
Introduction
Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O) is an inorganic compound that serves as a versatile tool in various scientific domains, from synthetic chemistry to materials science and biochemistry.[1] For researchers, scientists, and drug development professionals, a thorough understanding of its fundamental properties is crucial for its effective application. This technical guide provides a comprehensive overview of the core characteristics of manganese(II) bromide tetrahydrate, including its physicochemical properties, structural details, relevant experimental protocols, and its role in biologically significant pathways.
Core Properties and Data
Manganese(II) bromide tetrahydrate is a pale pink to light red crystalline solid.[1] It is hygroscopic, meaning it readily absorbs moisture from the atmosphere, a critical consideration for its storage and handling.[1] The compound is highly soluble in water, and this solubility is temperature-dependent.[1]
Physicochemical Data
The following table summarizes the key quantitative properties of manganese(II) bromide tetrahydrate.
| Property | Value | Reference |
| Chemical Formula | MnBr₂·4H₂O | [1][2][3] |
| Molecular Weight | 286.81 g/mol | [3] |
| Appearance | Pale pink to light red crystalline solid | [1] |
| Melting Point | 64 °C (decomposes) | [2] |
| Solubility in Water | 146 g/100 mL at 20 °C (anhydrous) | [2] |
| CAS Number | 10031-20-6 | [1][2] |
Crystallographic Data
The tetrahydrate form of manganese(II) bromide exists as the trans isomer. The crystal structure consists of discrete [MnBr₂(H₂O)₄] octahedral complexes.
| Parameter | Value | Reference |
| Crystal System | Orthorhombic | [4][5] |
| Space Group | Cmcm | [4][5] |
| Unit Cell Dimensions | a = 438.64(2) pm, b = 1167.84(6) pm, c = 730.95(4) pm | [4][5] |
Experimental Protocols
Accurate characterization of manganese(II) bromide tetrahydrate is essential for its use in research and development. The following sections detail generalized protocols for determining its fundamental properties.
Synthesis of Manganese(II) Bromide Tetrahydrate
A common laboratory synthesis involves the reaction of manganese carbonate with hydrobromic acid:
Reaction: MnCO₃ + 2HBr + 3H₂O → MnBr₂·4H₂O + CO₂
Procedure:
-
In a fume hood, slowly add a stoichiometric amount of manganese(II) carbonate to a stirred solution of 48% hydrobromic acid.
-
Continue stirring until the effervescence of carbon dioxide ceases.
-
Gently heat the resulting solution to concentrate it.
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Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.
-
Collect the pale pink crystals by vacuum filtration.
-
Wash the crystals with a small amount of cold deionized water and then with a cold solvent like ethanol.
-
Dry the crystals in a desiccator over a suitable drying agent.
The following diagram illustrates the workflow for the synthesis and purification of manganese(II) bromide tetrahydrate.
Determination of Melting Point
The melting point of a hydrated salt is often accompanied by decomposition as the water of hydration is lost.
Apparatus:
-
Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (one end sealed)
Procedure:
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Finely grind a small sample of manganese(II) bromide tetrahydrate.
-
Pack the dry powder into a capillary tube to a height of 2-3 mm.
-
Place the capillary tube in the heating block of the melting point apparatus.
-
Heat the sample rapidly to about 15-20 °C below the expected melting point (64 °C).
-
Decrease the heating rate to 1-2 °C per minute.
-
Record the temperature at which the first droplet of liquid is observed and the temperature at which the entire sample becomes liquid. This range is the melting point. Note any color change or gas evolution, which indicates decomposition.
Determination of Aqueous Solubility
The solubility of manganese(II) bromide tetrahydrate can be determined by preparing a saturated solution at a specific temperature.
Apparatus:
-
Constant temperature water bath
-
Stirrer
-
Filtration apparatus
-
Evaporating dish
-
Analytical balance
Procedure:
-
Add an excess amount of manganese(II) bromide tetrahydrate to a known volume of deionized water in a sealed flask.
-
Place the flask in a constant temperature water bath and stir for several hours to ensure equilibrium is reached and the solution is saturated.
-
Allow the undissolved solid to settle.
-
Carefully withdraw a known volume of the clear supernatant and filter it to remove any suspended particles.
-
Weigh a clean, dry evaporating dish.
-
Transfer the filtered saturated solution to the evaporating dish and reweigh to determine the mass of the solution.
-
Gently heat the evaporating dish to evaporate the water completely.
-
Once dry, allow the dish to cool in a desiccator and weigh it again.
-
The mass of the residue is the mass of dissolved manganese(II) bromide tetrahydrate.
-
Calculate the solubility in grams per 100 mL of water.
Role in Biological Systems and Drug Development
Manganese is an essential trace element crucial for the function of numerous enzymes and proteins.[5] As a source of Mn²⁺ ions, manganese(II) bromide tetrahydrate is a valuable reagent in biochemical and pharmacological studies.
Manganese in Enzyme Function and Signaling
Manganese ions act as cofactors for a variety of enzymes, including oxidoreductases, transferases, and hydrolases.[5] In the context of drug development, understanding the role of manganese in signaling pathways is of particular interest. For instance, manganese can influence the insulin-like growth factor (IGF) signaling pathway, which is critical for cell growth, proliferation, and survival. Dysregulation of this pathway is implicated in various diseases, including cancer and neurodegenerative disorders.
Manganese can activate the IGF receptor, leading to the downstream activation of two major signaling cascades: the PI3K/Akt pathway, which primarily promotes cell survival, and the Ras/MAPK pathway, which is involved in cell proliferation and differentiation.
The following diagram illustrates the influence of manganese on the IGF signaling pathway.
References
- 1. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
- 2. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
- 3. Manganese bromide tetrahydrate | Br2Mn.4H2O | CID 19915385 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
